Cas no 2091686-18-7 (2-(4-(chloromethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-(chloromethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2091686-18-7
• MF: C₁₁H₉ClN₄
• MW: 232.66896033287
• CID: 5722946
• PubChem ID: 121213387
• Update Time: 2025-05-19

2-(4-(chloromethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026723854
• 2-(4-(chloromethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile
• 2-[4-(chloromethyl)-3-pyridin-3-ylpyrazol-1-yl]acetonitrile
• F2198-4884
• 2091686-18-7
• 1H-Pyrazole-1-acetonitrile, 4-(chloromethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C11H9ClN4/c12-6-10-8-16(5-3-13)15-11(10)9-2-1-4-14-7-9/h1-2,4,7-8H,5-6H2
• InChI Key： JVEHVCQYKZHKMI-UHFFFAOYSA-N
• SMILES： ClCC1=CN(CC#N)N=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 232.0515740g/mol
• Monoisotopic Mass: 232.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 461.1±45.0 °C(Predicted)
• pka: 3.28±0.12(Predicted)

Additional information on 2-(4-(chloromethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetonitrile

2-(4-(Chloromethyl)-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile: A Comprehensive Overview

2-(4-(Chloromethyl)-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile, identified by the CAS registry number 2091686-18-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which incorporates a pyrazole ring fused with a pyridine moiety and a cyano group, making it a versatile molecule for various applications.

The molecular structure of 2-(4-(Chloromethyl)-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile is notable for its heterocyclic framework, which includes a pyrazole ring substituted with a chloromethyl group and a pyridine ring at the 3-position. The presence of the cyano group at the 2-position further enhances the compound's reactivity and potential for functionalization. This structure has been extensively studied for its ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and anticancer properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in conditions like arthritis and cancer. The compound's unique structure allows for selective binding to these enzymes, making it a promising candidate for therapeutic applications.

In addition to its pharmacological applications, 2-(4-(Chloromethyl)-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel materials with applications in catalysis and sensing technologies. For instance, researchers have reported the use of this compound as a ligand in the construction of metal-organic frameworks (MOFs), which exhibit high surface area and selectivity for gas adsorption.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyrazole ring system. Key steps include the formation of intermediates through nucleophilic aromatic substitution and subsequent functionalization to introduce the chloromethyl and cyano groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of 2-(4-(Chloromethyl)-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to other organic compounds. These studies are crucial for understanding its potential impact on ecosystems and guiding its safe handling and disposal.

In conclusion, 2-(4-(Chloromethyl)-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetonitrile, CAS No: 2091686-18-7, represents a significant advancement in organic chemistry with diverse applications across pharmacology, materials science, and environmental studies. Its unique molecular architecture continues to inspire innovative research, positioning it as a key compound in both academic and industrial settings.